Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate

• CAS RN: 1323-87-1
• Molecular Formula: C14H7Cl2N2NaO5S
• Molecular Weight: 387.2 g/mol
• IUPAC Name: sodium;5,8-diamino-6,7-dichloro-9,10-dioxoanthracene-1-sulfonate
• InChI: InChI=1S/C14H8Cl2N2O5S.Na/c15-9-10(16)12(18)8-7(11(9)17)13(19)4-2-1-3-5(24(21,22)23)6(4)14(8)20;/h1-3H,17-18H2,(H,21,22,23);/q;+1/p-1
• InChI Key: WVWSLCJRULYUMP-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)S(=O)(=O)[O-])C(=O)C3=C(C2=O)C(=C(C(=C3N)Cl)Cl)N.[Na+]
• synonyms: sodium 5,8-diamino-6,7-dichloro-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate

Description

Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate, also known as DDDAS, is a chemical compound that has been widely used in scientific research for its unique properties. DDDAS is a sulfonated anthraquinone derivative that has been found to have a range of biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate is based on its ability to undergo redox reactions with ROS and other oxidants. The compound can be oxidized to a highly fluorescent product, which allows for the detection and quantification of ROS in biological systems.

Biochemical And Physiological Effects

Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate has been found to have a range of biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models. Additionally, Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate has been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the major advantages of Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate is its high selectivity for ROS and other oxidants, which allows for the detection of these species in complex biological systems. Additionally, Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate is relatively easy to synthesize and can be used in a variety of experimental settings. However, one limitation of Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate, including the development of new synthetic methods for the compound, the optimization of its use as a diagnostic tool for neurodegenerative disorders, and the exploration of its potential as a therapeutic agent for cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate and its interactions with biological systems.

Synthesis Methods

The synthesis of Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate involves the reaction of 2-amino-4,5-dichloro-1,3-benzenedisulfonic acid with 1,4-dichloroanthraquinone in the presence of sodium hydroxide. The product is then purified through recrystallization and characterized using spectroscopic techniques.

Scientific Research Applications

Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate has been widely used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS) and other oxidants. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, Sodium 5,8-diamino-6,7-dichloro-9,10-dioxo-9,10-dihydroanthracene-1-sulfonate has been studied for its potential as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders.